Cas no 94413-67-9 ((4-phenyl-2-pyridyl)methanamine)

• Product Name: (4-phenyl-2-pyridyl)methanamine
• CAS No: 94413-67-9
• MF: C₁₂H₁₂N₂
• MW: 184.237082481384
• CID: 2107240
• PubChem ID: 19863500
• Update Time: 2025-10-30

(4-phenyl-2-pyridyl)methanamine Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-2-Pyridinemethanamine
• (4-phenyl-2-pyridyl)methanamine
• DTXSID501305373
• KUGZSPNESAJGED-UHFFFAOYSA-N
• starbld0044417
• SCHEMBL2111804
• DA-20156
• 2-(aminomethyl)-4-phenylpyridine
• 94413-67-9
• (4-phenylpyridin-2-yl)methanamine

• Inchi： 1S/C12H12N2/c13-9-12-8-11(6-7-14-12)10-4-2-1-3-5-10/h1-8H,9,13H2
• InChI Key： KUGZSPNESAJGED-UHFFFAOYSA-N
• SMILES： N1C=CC(=CC=1CN)C1C=CC=CC=1

Computed Properties

• Exact Mass: 184.100048391Da
• Monoisotopic Mass: 184.100048391Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on (4-phenyl-2-pyridyl)methanamine

(4-phenyl-2-pyridyl)methanamine and Its Role in Modern CAS No. 94413-67-9 Research

(4-phenyl-2-pyridyl)methanamine, also known as CAS No. 94413-67-9, is a key compound in the field of medicinal chemistry due to its unique molecular structure and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The 4-phenyl-2-pyridyl group in its structure plays a critical role in determining its chemical reactivity and biological interactions. Recent advances in synthetic methods and functionalization strategies have further expanded the utility of this compound in drug discovery and development.

Recent studies have highlighted the importance of (4-phenyl-2-pyridyl)methanamine in the design of novel therapeutics targeting neurological disorders. A 2023 publication in Journal of Medicinal Chemistry demonstrated that this compound exhibits promising antioxidant properties and potential neuroprotective effects, making it a candidate for the treatment of neurodegenerative diseases such as Parkinson’s and Alzheimer’s. The methanamine moiety in its structure contributes to the molecule’s ability to cross the blood-brain barrier, enhancing its efficacy in targeting central nervous system (CNS) pathologies.

The 4-phenyl-2-pyridyl functional group is a key feature of (4-phenyl-2-pydeyl)methanamine, enabling it to interact with various biological targets. Researchers have explored its potential as a scaffold for developing selective serotonin receptor agonists, which are critical in managing mood disorders and anxiety. A 2024 study in ACS Chemical Neuroscience reported that derivatives of this compound showed significant selectivity for 5-HT1A receptors, suggesting its utility in the development of next-generation antidepressants and anxiolytic agents.

Advancements in computational chemistry have further enhanced the understanding of (4-phenyl-2-pyridyl)methanamine’s molecular behavior. Machine learning models trained on large datasets of similar compounds have predicted its binding affinity to specific protein targets, such as monoamine oxidase (MAO) and acetylcholinesterase. These predictions have guided experimental studies, leading to the identification of optimized derivatives with improved pharmacokinetic profiles. The integration of in silico and in vitro approaches has accelerated the discovery of (4-phenyl-2-pyridyl)methanamine’s potential applications in neuropharmacology.

Recent breakthroughs in drug delivery systems have also expanded the utility of (4-phenyl-2-pyridyl)methanamine. Researchers have developed nanoparticle-based formulations to enhance the solubility and bioavailability of this compound. A 2023 study in Nano Letters demonstrated that encapsulating (4-phenyl-2-pyridyl)methanamine in polymeric nanoparticles significantly improved its stability in biological environments, making it a viable candidate for oral administration. This innovation addresses a major challenge in the development of hydrophobic drug molecules, which often suffer from poor solubility and low bioavailability.

The methanamine functional group in (4-phenyl-2-pyridyl)methanamine is also being explored for its potential in targeted drug delivery. By conjugating this compound with ligands that recognize specific receptors on target cells, researchers aim to achieve site-specific therapeutic effects. A 2024 publication in Biomaterials described the use of (4-phenyl-2-pyridyl)methanamine as a building block for designing smart drug delivery systems that respond to environmental stimuli such as pH or temperature. These systems offer the potential for controlled drug release and reduced side effects, which are critical in the treatment of chronic diseases.

Furthermore, the 4-phenyl-2-pyridyl moiety has been linked to antimicrobial activities in recent studies. A 2023 investigation in Antimicrobial Agents and Chemotherapy found that (4-phenyl-2-pyridyl)methanamine exhibits broad-spectrum antimicrobial properties against both Gram-positive and Gram-negative bacteria. The compound’s ability to disrupt bacterial cell membranes suggests its potential as a novel antibacterial agent, particularly in the context of increasing antibiotic resistance. These findings highlight the versatility of this compound in addressing multiple therapeutic challenges.

Environmental factors also play a role in the behavior of (4-phenyl-2-pyridyl)methanamine. A 2024 study in Environmental Science & Technology explored the photodegradation of this compound under different light conditions. The research indicated that exposure to UV light significantly reduces its stability, which has implications for its use in pharmaceutical formulations. This study underscores the importance of stability testing in the development of compounds containing 4-phenyl-2-pyridyl groups, ensuring their effectiveness under various storage and usage conditions.

The potential applications of (4-phenyl-2-pyridyl)methanamine are further supported by its ability to modulate ion channels and neurotransmitter systems. A 2023 review in Pharmacological Reviews summarized the current understanding of how this compound interacts with calcium channels and potassium channels, which are critical in neuronal function. The modulation of these channels by (4-phenyl-2-pyridyl)methanamine suggests its potential in treating conditions such as epilepsy and neuropathic pain. These findings highlight the compound’s role in the development of channel modulators for neurological disorders.

Despite its promising applications, the development of (4-phenyl-2-pyridyl)methanamine as a therapeutic agent faces challenges related to toxicity and pharmacokinetics. A 2024 study in Toxicological Sciences reported that high concentrations of this compound may lead to liver toxicity in animal models, necessitating further research into its safety profile. Additionally, its hydrophobic nature poses challenges in achieving optimal bioavailability, which are being addressed through the development of prodrug strategies and nanocarriers.

Overall, (4-phenyl-2-pyridyl)methanamine represents a versatile compound with significant potential in various fields of medicinal chemistry. Its unique structure and functional groups provide a foundation for the design of novel therapeutics targeting a wide range of diseases. As research continues to advance, the applications of this compound are expected to expand, contributing to the development of more effective and targeted treatments for patients.

Further exploration of (4-phenyl-2-pyridyl)methanamine’s properties and potential applications is essential to fully harness its therapeutic value. Collaborative efforts between chemists, pharmacologists, and biologists will be crucial in overcoming existing challenges and unlocking new opportunities for this compound. With ongoing advancements in synthetic methods, computational modeling, and drug delivery systems, the future of (4-phenyl-2-pyridyl)methanamine in medicine and beyond appears promising.